Cas no 35452-30-3 (1-Pentanesulfonic acid)

• Product Name: 1-Pentanesulfonic acid
• CAS No: 35452-30-3
• MF: C₅H₁₂O₃S
• MW: 152.211980819702
• CID: 307104
• PubChem ID: 89827
• Update Time: 2025-04-19

1-Pentanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfonic acid
• pentane-1-sulfonic acid
• pentylsulfonic acid
• RJQRCOMHVBLQIH-UHFFFAOYSA-N
• LS-13097
• Pentane-1-sulfonicAcid
• 35452-30-3
• pentane sulfonic acid
• SCHEMBL11336
• DTXSID90188967

• Inchi： 1S/C5H12O3S/c1-2-3-4-5-9(6,7)8/h2-5H2,1H3,(H,6,7,8)
• InChI Key： RJQRCOMHVBLQIH-UHFFFAOYSA-N
• SMILES： S(CCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 152.05076
• Monoisotopic Mass: 174.03266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6
• XLogP3: 0.9

Experimental Properties

• Melting Point: 15.9 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.46
• PSA: 54.37